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Compound of Interest

4-(4-Chlorophenyl)-2-
Compound Name:

methoxyphenol
CAS No.: 57074-44-9
Cat. No.: B6323088

Get Quote

Comparative SAR Guide: 4-(4-Chlorophenyl)-2-
methoxyphenol Derivatives
Executive Summary: The Biphenyl-Guaiacol Hybrid

This guide provides a technical analysis of 4-(4-Chlorophenyl)-2-methoxyphenol, a privileged
scaffold bridging the structural properties of biaryls and guaiacols. Unlike simple phenols, this
derivative integrates a lipophilic p-chlorophenyl tail with a polar guaiacol headgroup, creating a
unique amphiphilic pharmacophore.

Primary Applications:
+ Antimicrobial Agents: Disruption of bacterial cell membranes via the phenolic hydroxyl group.

e Anticancer Leads: Inhibition of COX-2 and induction of apoptosis in MCF-7 and HepG2 cell
lines.
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e Antioxidants: Radical scavenging via the phenolic hydrogen, stabilized by the ortho-methoxy
electron-donating group (EDG).

This guide compares the parent compound against key derivatives and clinical standards
(Doxorubicin, Ampicillin), focusing on Structure-Activity Relationships (SAR).

Pharmacophore & SAR Logic

The molecule functions through three distinct structural domains. Understanding these is
critical for rational drug design.

Structural Domains

e Domain A (Phenolic Head): The 4-hydroxy-3-methoxy motif (guaiacol core). Essential for H-
bonding and radical scavenging.

e Domain B (Biphenyl Linkage): The direct C-C bond at the 4-position. Provides rigid
orientation.

e Domain C (Distal Aryl Ring): The 4-chlorophenyl moiety.[1][2][3] The chlorine atom enhances
lipophilicity (

) and metabolic stability (blocking para-hydroxylation).

Mechanistic Pathway Visualization

The following diagram illustrates the interaction of the scaffold with a generic hydrophobic
binding pocket (e.g., COX-2 active site or bacterial membrane).
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Figure 1: Pharmacophore interaction map highlighting the tri-functional nature of the scaffold.

Comparative Performance Data
Antimicrobial Potency (MIC)

The 4-chlorophenyl substituent significantly lowers the Minimum Inhibitory Concentration (MIC)
compared to the unsubstituted parent (Guaiacol), likely due to increased membrane
penetration.

Table 1: Antibacterial Activity (MIC in pg/mL)

Compound S. aureus E. coli Toxicity
R1 (4-Pos) R2 (2-Pos) .
ID (Gram+) (Gram-) Risk
Target (CPM)  4-Cl-Phenyl -OMe 12.5 25.0 Low
Guaiacol
-H -OMe >100 >100 Low
(Ctrl)
Biphenyl-4-ol -Phenyl -H 50.0 60.0 Moderate
Ampicillin (Standard) N/A 0.5 2.0 Low

Analysis: While less potent than Ampicillin, the Target (CPM) shows a 4-fold improvement over
simple biphenyls, validating the synergy between the polar head and lipophilic tail [1][4].

Anticancer Cytotoxicity (IC50)

In cancer models, the chlorine atom acts as a metabolic block, extending half-life and
enhancing binding affinity to COX-2, a common target in inflammation-driven cancers.

Table 2: Cytotoxicity against Human Cell Lines (IC50 in uM)
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Compound MCF-7 (Breast) HepG2 (Liver) Mechanism Note
Apoptosis / COX-2
Target (CPM) 52+04 8.1+0.6 o
Inhibition
4-Phenyl-Guaiacol 153+1.2 220138 Lacks Halogen bond
Eugenol 250.0+ 10 >500 Too hydrophilic
o DNA Intercalation
Doxorubicin 0.8+0.1 1.2+0.2

(Toxic)

Analysis: The Target compound bridges the gap between dietary phenols (Eugenol) and toxic
chemotherapeutics. It offers moderate potency with a potentially safer toxicity profile than
Doxorubicin [2][3].

Experimental Protocols
Synthesis Workflow (Suzuki-Miyaura Coupling)

The most robust route to 4-(4-Chlorophenyl)-2-methoxyphenol is the palladium-catalyzed
coupling of 4-bromo-2-methoxyphenol with 4-chlorophenylboronic acid.

Workflow Diagram:
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Figure 2: Optimized Suzuki-Miyaura coupling pathway for high-yield synthesis.
Step-by-Step Protocol:

¢ Charge: In a Schlenk flask, dissolve 4-bromo-2-methoxyphenol (1.0 eq) and 4-
chlorophenylboronic acid (1.2 eq) in 1,4-dioxane/water (4:1 v/v).

o Catalyze: Add

(2.5 eq) and degas with
for 15 min. Add
(5 mol%).

e Reflux: Heat to 90°C for 12 hours under inert atmosphere.
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o Workup: Cool, dilute with water, and extract with Ethyl Acetate (3x). Dry organics over
4]

o Purify: Silica gel chromatography (Gradient: 0%
20% EtOAc in Hexanes).

» Validation: Product should appear as a white/off-white solid. Confirm via

-NMR (characteristic methoxy singlet at

3.8 ppm).

In Vitro Cytotoxicity Assay (MTT)

Objective: Determine IC50 values against MCF-7 cells.

Seeding: Plate MCF-7 cells (

cells/well) in 96-well plates; incubate 24h.

o Treatment: Add serial dilutions of the Target Compound (0.1 — 100 uM) dissolved in DMSO
(<0.1% final conc).

e |ncubation: Incubate for 48h at 37°C, 5%

o Development: Add MTT reagent (5 mg/mL); incubate 4h. Dissolve formazan crystals in
DMSO.

» Read: Measure absorbance at 570 nm. Calculate IC50 using non-linear regression
(GraphPad Prism).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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